molecular formula C15H18FNO3 B8556269 1-(4-Fluorophenyl)-5-(morpholin-4-yl)pentane-1,5-dione CAS No. 924909-70-6

1-(4-Fluorophenyl)-5-(morpholin-4-yl)pentane-1,5-dione

Cat. No.: B8556269
CAS No.: 924909-70-6
M. Wt: 279.31 g/mol
InChI Key: RUDLRIKXTHXKLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorophenyl)-5-(morpholin-4-yl)pentane-1,5-dione is a useful research compound. Its molecular formula is C15H18FNO3 and its molecular weight is 279.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

924909-70-6

Molecular Formula

C15H18FNO3

Molecular Weight

279.31 g/mol

IUPAC Name

1-(4-fluorophenyl)-5-morpholin-4-ylpentane-1,5-dione

InChI

InChI=1S/C15H18FNO3/c16-13-6-4-12(5-7-13)14(18)2-1-3-15(19)17-8-10-20-11-9-17/h4-7H,1-3,8-11H2

InChI Key

RUDLRIKXTHXKLF-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C(=O)CCCC(=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 gms of 5-(4-Fluoro-phenyl)-5-oxo-pentanoic acid and 5.6 gms of triethyl amine was added to 25 ml of toluene. 5.1 gms of Pivollyl chloride was added and stirred the reaction mass at room temperature for about 2 hours. 4 ml of Morpholine in 25 ml of toluene was added to the reaction mass at 0° C. Stirred the reaction mass for about 30 minutes at 0-5° C. and 20 ml of water was added. To the reaction mass 30 ml of brine solution was added and organic layer was separated. Dried the separated organic layer over sodium sulfate. Distill off the solvent completely under reduced pressure at 50-55° C. The resulted oily mass was dissolved in 12 ml of toluene and 60 ml of hexane. Cooled the reaction mass and 12 ml of toluene was added. Stirred the reaction mass for about 1-2 hours at 0-5° C., filtered, washed with 5 ml of hexane and dried at 40-45° C. to get 10 gms of 1-(4-Fluoro-phenyl)-5-morpholin-4-yl-pentane-1,5-dione.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
brine
Quantity
30 mL
Type
solvent
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five

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